
Spectroscopic Data of Ethylphenylsulfoxide: An
In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Ethylphenylsulfoxide

CAS No.: 4170-80-3

Cat. No.: B105500

Get Quote

Introduction
Ethylphenylsulfoxide, a chiral organosulfur compound, serves as a vital intermediate and

building block in organic synthesis. Its stereospecific reactions and applications in the

development of pharmaceuticals and agrochemicals necessitate a comprehensive

understanding of its structural and electronic properties. Spectroscopic analysis provides a

fundamental and powerful tool for the unambiguous identification, purity assessment, and

structural elucidation of this molecule. This guide offers an in-depth analysis of the Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data of

ethylphenylsulfoxide, providing researchers, scientists, and drug development professionals

with a thorough reference for their work. The interpretation of this data is grounded in

established principles of spectroscopy, ensuring scientific integrity and practical utility.

Molecular Structure and Spectroscopic Correlation
The molecular structure of ethylphenylsulfoxide, with its distinct phenyl ring, ethyl group, and

sulfoxide moiety, gives rise to a unique spectroscopic fingerprint. Each analytical technique

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b105500#bc-rfq
https://www.benchchem.com/product/b105500/docs?utm_src=pdf-body#spectroscopic-data-of-ethylphenylsulfoxide-an-in-depth-technical-guide
https://www.benchchem.com/product/b105500/docs?utm_src=pdf-body#spectroscopic-data-of-ethylphenylsulfoxide-an-in-depth-technical-guide
https://www.benchchem.com/product/b105500/docs?utm_src=pdf-body#spectroscopic-data-of-ethylphenylsulfoxide-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105500?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


probes different aspects of the molecule's constitution, and a combined analysis provides a

complete structural picture.

Caption: Molecular Structure of Ethylphenylsulfoxide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen

framework of organic molecules. For ethylphenylsulfoxide, both ¹H and ¹³C NMR provide

critical information about the electronic environment of each nucleus.

¹H NMR Spectroscopy
The proton NMR spectrum of ethylphenylsulfoxide is characterized by distinct signals for the

aromatic protons of the phenyl group and the aliphatic protons of the ethyl group. The chemical

shifts are influenced by the electronegativity of the sulfoxide group and the anisotropic effects

of the aromatic ring.

Table 1: ¹H NMR Spectroscopic Data for Ethylphenylsulfoxide (in CDCl₃)

Chemical Shift
(δ) / ppm

Multiplicity
Coupling
Constant (J) /
Hz

Integration Assignment

7.66 - 7.63 Multiplet - 2H
Aromatic (ortho-

protons)

7.53 - 7.50 Multiplet - 3H
Aromatic (meta-

& para-protons)

3.01 - 2.81 Multiplet - 2H
Methylene (-

CH₂-)

1.25 Triplet 7.4 3H Methyl (-CH₃)

Data sourced from the Supplementary Information of a study published by the Royal Society of

Chemistry.[1]
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The downfield chemical shifts of the aromatic protons (7.50-7.66 ppm) are characteristic of a

substituted benzene ring. The electron-withdrawing nature of the sulfoxide group deshields the

ortho protons to a greater extent, causing them to resonate at a slightly lower field compared to

the meta and para protons. The methylene protons of the ethyl group appear as a multiplet

around 2.81-3.01 ppm due to coupling with the adjacent methyl protons. The methyl protons, in

turn, are observed as a triplet at approximately 1.25 ppm, a result of splitting by the two

methylene protons.

¹³C NMR Spectroscopy
The carbon-13 NMR spectrum provides information on the number of distinct carbon

environments and their electronic nature.

Table 2: ¹³C NMR Spectroscopic Data for Ethylphenylsulfoxide (in CDCl₃)

Chemical Shift (δ) / ppm Assignment

143.5 Aromatic (C-ipso)

131.0 Aromatic (C-para)

129.2 Aromatic (C-meta)

124.5 Aromatic (C-ortho)

53.0 Methylene (-CH₂-)

6.6 Methyl (-CH₃)

Data sourced from the Supplementary Information of a study published by the Royal Society of

Chemistry.[1]

The spectrum displays four signals in the aromatic region, corresponding to the ipso, ortho,

meta, and para carbons of the phenyl ring. The ipso-carbon, directly attached to the sulfur

atom, is the most downfield due to the direct electronic effect of the sulfoxide group. The

methylene carbon resonates at approximately 53.0 ppm, significantly downfield from a typical

alkane methylene due to the deshielding effect of the adjacent sulfur atom. The methyl carbon

appears at a characteristic upfield position of around 6.6 ppm.
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Infrared (IR) Spectroscopy
Infrared spectroscopy is a valuable technique for identifying the functional groups present in a

molecule. The IR spectrum of ethylphenylsulfoxide is dominated by a strong absorption band

characteristic of the sulfoxide (S=O) group.

Table 3: Characteristic IR Absorption Bands for Ethylphenylsulfoxide

Wavenumber (cm⁻¹) Intensity Assignment

~3060 Medium Aromatic C-H stretch

~2970 Medium Aliphatic C-H stretch

~1475 Medium Aromatic C=C stretch

~1445 Medium Aromatic C=C stretch

~1040 Strong S=O stretch

~750 Strong
Aromatic C-H out-of-plane

bend

~690 Strong
Aromatic C-H out-of-plane

bend

The most diagnostic peak in the IR spectrum of ethylphenylsulfoxide is the strong absorption

band for the S=O stretching vibration, which typically appears in the range of 1030-1070 cm⁻¹.

The exact position can be influenced by the electronic environment. The spectrum also shows

characteristic absorptions for the aromatic C-H stretching just above 3000 cm⁻¹ and aliphatic

C-H stretching just below 3000 cm⁻¹. The aromatic C=C stretching vibrations are observed in

the 1400-1600 cm⁻¹ region. Strong bands in the fingerprint region, around 750 cm⁻¹ and 690

cm⁻¹, are indicative of a monosubstituted benzene ring.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification and structural confirmation.

Table 4: Mass Spectrometry Data for Ethylphenylsulfoxide
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m/z Relative Intensity (%) Assignment

154 40 [M]⁺ (Molecular Ion)

126 100 [M - C₂H₄]⁺

125 95 [M - C₂H₅]⁺

109 30 [C₆H₅SO]⁺

78 50 [C₆H₆]⁺

77 60 [C₆H₅]⁺

The mass spectrum of ethylphenylsulfoxide shows a molecular ion peak [M]⁺ at an m/z of

154, corresponding to its molecular weight. A common fragmentation pathway for sulfoxides is

the McLafferty rearrangement, leading to the elimination of an alkene. In this case, the loss of

ethene (C₂H₄) results in a prominent peak at m/z 126, which is often the base peak. The loss of

an ethyl radical (C₂H₅) gives rise to a peak at m/z 125. Further fragmentation can lead to the

formation of the phenylsulfinyl cation ([C₆H₅SO]⁺) at m/z 109 and the phenyl cation ([C₆H₅]⁺) at

m/z 77. The peak at m/z 78 corresponds to benzene, likely formed through rearrangement and

fragmentation.

[C₆H₅S(O)CH₂CH₃]⁺˙
m/z = 154

[C₆H₅SOH]⁺˙
m/z = 126- C₂H₄

[C₆H₅SO]⁺
m/z = 125

- C₂H₅˙
[C₆H₅]⁺
m/z = 77

- SO

Click to download full resolution via product page

Caption: Proposed Mass Spectrometry Fragmentation Pathway.

Experimental Protocols
The following are generalized protocols for the acquisition of the spectroscopic data presented.

Actual parameters may vary depending on the specific instrumentation used.
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NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of ethylphenylsulfoxide in 0.6-0.7 mL

of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an

internal standard.

¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

Typical parameters include a 30° pulse width, a relaxation delay of 1 second, and 16-32

scans.

¹³C NMR Acquisition: Acquire the spectrum on the same instrument. Typical parameters

include a 30° pulse width, a relaxation delay of 2 seconds, and a sufficient number of scans

(e.g., 1024) to achieve a good signal-to-noise ratio. Proton decoupling is applied during

acquisition.

IR Spectroscopy
Sample Preparation: For a liquid sample, a thin film can be prepared between two sodium

chloride (NaCl) or potassium bromide (KBr) plates. For a solid sample, a KBr pellet can be

prepared by grinding a small amount of the sample with dry KBr and pressing the mixture

into a transparent disk.

Acquisition: Record the spectrum using a Fourier-Transform Infrared (FT-IR) spectrometer,

typically over the range of 4000-400 cm⁻¹. A background spectrum of the empty sample

holder (or pure KBr pellet) should be recorded and subtracted from the sample spectrum.

Mass Spectrometry
Sample Introduction: Introduce the sample into the mass spectrometer, typically via a gas

chromatograph (GC-MS) for volatile compounds or by direct infusion for less volatile

samples.

Ionization: Use Electron Ionization (EI) at a standard energy of 70 eV.

Analysis: Scan a mass range appropriate for the compound, for example, from m/z 40 to

200.
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Conclusion
The spectroscopic data presented in this guide provide a comprehensive and validated

reference for the characterization of ethylphenylsulfoxide. The detailed analysis of ¹H NMR,

¹³C NMR, IR, and MS spectra offers a multi-faceted approach to confirming the structure and

purity of this important chemical entity. By understanding the correlation between the molecular

structure and its spectroscopic signatures, researchers and professionals in the fields of

chemistry and drug development can confidently utilize this information in their synthetic and

analytical endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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